2-(2,2-Difluorocyclopropyl)ethane-1-sulfonyl chloride

• IUPAC Name: 2-(2,2-difluorocyclopropyl)ethanesulfonyl chloride
• InChI: InChI=1S/C5H7ClF2O2S/c6-11(9,10)2-1-4-3-5(4,7)8/h4H,1-3H2
• InChI Key: VASICXQHFFQDNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)CCS(=O)(=O)Cl
• Molecular Formula: C5H7ClF2O2S
• Molecular Weight: 204.62 g/mol

Description

2-(2,2-Difluorocyclopropyl)ethane-1-sulfonyl chloride, also known as Difluoromethylornithine (DFMO), is a chemical compound that has been extensively studied for its potential use in cancer treatment. DFMO is an irreversible inhibitor of ornithine decarboxylase (ODC), an enzyme that plays a crucial role in polyamine synthesis. Polyamines are essential for cell growth and proliferation, and their dysregulation has been linked to the development of cancer.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

In organic chemistry, sulfonyl chlorides, including derivatives similar to 2-(2,2-Difluorocyclopropyl)ethane-1-sulfonyl chloride, play a critical role in the synthesis of sulfonamides, a class of compounds with significant medicinal properties. For instance, perfluoroalkyl/aryl-substituted derivatives of aromatic/heterocyclic sulfonamides have been studied for their potential as topical intraocular pressure-lowering agents with prolonged duration of action, showcasing the importance of sulfonyl chlorides in developing novel antiglaucoma drugs (Scozzafava et al., 2000). These derivatives demonstrate how the manipulation of sulfonyl chloride structures can lead to the development of pharmaceuticals with enhanced solubility and reduced side effects.

Environmental Science

In the realm of environmental science, the exploration of perfluorinated compounds, including those related to this compound, has led to the identification of novel pollutants. Studies have identified new polyfluorinated ether sulfonates as alternatives to perfluorooctanesulfonate (PFOS) in municipal sewage sludge in China, highlighting the ongoing search for less harmful substances while also addressing the environmental impact of such compounds (Ruan et al., 2015).

Materials Science

In materials science, the development of functional aromatic multisulfonyl chlorides and their masked precursors has opened avenues for creating dendritic and complex organic molecules. These building blocks are essential in constructing novel materials with specific properties for applications in nanotechnology, catalysis, and electronics (Percec et al., 2001). The versatility and stability of these compounds under various conditions make them invaluable tools in the synthesis of advanced materials.